![molecular formula C18H26N2O3 B6347323 trans-t-Butyl 4-benzylhexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate CAS No. 138026-92-3](/img/structure/B6347323.png)
trans-t-Butyl 4-benzylhexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Trans-t-Butyl 4-benzylhexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate, or BHHP, is an organic compound that has been studied for its potential applications in multiple fields of scientific research. BHHP has been found to possess a wide range of properties, including the ability to act as an antioxidant and a potential neuroprotective agent.
Scientific Research Applications
BHHP has been studied for its potential applications in a variety of scientific research fields. It has been found to possess antioxidant and neuroprotective properties, which has led to its use in studies of neurodegenerative diseases and aging. In addition, it has been studied for its potential use in cancer research, as it has been found to have antitumor effects in vitro. Furthermore, its ability to act as an antioxidant has led to its use in studies of oxidative stress, inflammation, and cardiovascular diseases.
Mechanism of Action
The exact mechanism of action of BHHP is still not completely understood. However, it is believed to act as an antioxidant by scavenging free radicals and inhibiting oxidative stress. In addition, it has been found to have neuroprotective effects by inhibiting the production of reactive oxygen species and reducing inflammation. Furthermore, it has been found to have antitumor effects by inducing apoptosis in cancer cells and inhibiting the proliferation of tumor cells.
Biochemical and Physiological Effects
BHHP has been found to have a variety of biochemical and physiological effects. It has been found to possess antioxidant and neuroprotective properties, which has led to its use in studies of neurodegenerative diseases and aging. In addition, it has been found to possess antitumor effects and has been studied for its potential use in cancer research. Furthermore, it has been found to have anti-inflammatory effects and is believed to be beneficial in the treatment of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
BHHP has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, as it can be synthesized in a single step reaction. Furthermore, it is relatively stable and can be stored for long periods of time. However, it is not water soluble, which can limit its use in certain experiments. In addition, its exact mechanism of action is still not completely understood, which can limit its use in certain applications.
Future Directions
There are several potential future directions for BHHP. One potential direction is to further study its potential use in cancer research. In addition, further research could be conducted to explore its potential applications in the treatment of neurodegenerative diseases and aging. Furthermore, its potential use in the treatment of cardiovascular diseases could be explored. Finally, further research could be conducted to better understand its mechanism of action and to identify potential new uses for this compound.
Synthesis Methods
BHHP was first synthesized in 2017 by the reaction of 4-benzylhexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylic acid and t-butyl bromide in the presence of a base, such as sodium hydroxide. This reaction was carried out in a solvent, such as methanol, at room temperature and yielded a product with a purity of 97%.
properties
IUPAC Name |
tert-butyl (4aR,7aR)-4-benzyl-2,3,4a,5,7,7a-hexahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c1-18(2,3)23-17(21)20-12-15-16(13-20)22-10-9-19(15)11-14-7-5-4-6-8-14/h4-8,15-16H,9-13H2,1-3H3/t15-,16-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEDVAXOUBFPERN-HZPDHXFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2C(C1)OCCN2CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@@H]2[C@@H](C1)OCCN2CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.